4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone

• IUPAC Name: 4-chloro-2-cyclohexyl-5-hydroxypyridazin-3-one
• InChI: InChI=1S/C10H13ClN2O2/c11-9-8(14)6-12-13(10(9)15)7-4-2-1-3-5-7/h6-7,14H,1-5H2
• InChI Key: OMXVBEZHRMXROB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=O)C(=C(C=N2)O)Cl
• Molecular Formula: C10H13ClN2O2
• Molecular Weight: 228.67 g/mol

Description

4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone, also known as CCP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CCP belongs to the class of pyridazinone derivatives and has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone involves the inhibition of various signaling pathways and enzymes involved in cell proliferation, inflammation, and oxidative stress. 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone can target the PI3K/Akt/mTOR pathway, which is dysregulated in many cancers, leading to the suppression of tumor growth. 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone can also inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects:
4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone has been found to exhibit a wide range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and anticancer properties. 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone can scavenge free radicals and reduce oxidative stress, which is implicated in the pathogenesis of various diseases. 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone can also suppress the production of pro-inflammatory cytokines and chemokines, leading to the attenuation of inflammation. Moreover, 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone can induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone has several advantages as a research tool, including its high yield synthesis, stability, and low toxicity. 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone can be easily synthesized in the laboratory using readily available reagents, making it a cost-effective research tool. Moreover, 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone has been found to exhibit low toxicity in animal studies, making it a safe research tool. However, 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone has certain limitations, including its poor solubility in aqueous solutions, which can limit its bioavailability.

Future Directions

Several future directions can be explored in the research on 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone. One potential direction is the development of novel analogs of 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone with improved pharmacological properties, such as increased solubility and bioavailability. Another direction is the investigation of the potential of 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone in combination with other anticancer or anti-inflammatory agents, which may enhance its therapeutic efficacy. Moreover, the elucidation of the molecular targets of 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone and its downstream signaling pathways can provide insights into its mechanism of action and potential therapeutic applications.

Scientific Research Applications

4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have demonstrated the anticancer properties of 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone, which can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. 4-chloro-2-cyclohexyl-5-hydroxy-3(2H)-pyridazinone has also been found to possess anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines and chemokines.